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For Researchers, Scientists, and Drug Development Professionals

Foreword

This technical guide provides a comprehensive overview of tetraphosphorus pentasulfide
(P4Ss), a fascinating yet less-explored member of the phosphorus sulfide family. While its close
relative, tetraphosphorus decasulfide (P4S10), has been extensively studied and utilized, P4Ss
possesses unique structural and reactive properties that warrant closer examination. This
document aims to serve as a detailed resource for researchers and professionals, offering
insights into its fundamental characteristics, synthesis, handling, and potential applications,
thereby fostering further exploration into its chemistry.

Chemical Identity and Nomenclature

Tetraphosphorus pentasulfide is an inorganic molecular compound with the chemical formula
P4Ss. Proper identification is crucial for regulatory compliance and scientific communication.

e CAS Number: 12137-70-1[1]
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e IUPAC Name: 2,4,6,8,9-pentathia-1,3,5,7-tetraphosphatricyclo[3.3.1.03’]nonane[1]

Molecular Structure and Properties

The molecular structure of P4Ss is a key determinant of its physical and chemical properties. It
adopts a cage-like structure derived from a P4 tetrahedron, with five sulfur atoms bridging the
phosphorus atoms. This arrangement is less symmetrical than the adamantane-like structure of
P4Sio.

Physicochemical Properties

A summary of the key physicochemical properties of P4Ss is presented in the table below.

Property Value Source(s)
Molecular Formula P4Ss [1]

Molar Mass 284.22 g/mol [1]
Appearance Yellow crystalline solid [2]

Melting Point 170 °C (for a-form) [2]

Density 2.17 g/lcm3 [2]
Solubility Soluble in carbon disulfide 3]

(CS2)
Thermal Stability Decomposes above 200°C

Synthesis of Tetraphosphorus Pentasulfide

The synthesis of P4Ss requires careful control of stoichiometry and reaction conditions to avoid
the formation of other phosphorus sulfides. A common laboratory-scale synthesis involves the
controlled sulfidation of tetraphosphorus trisulfide (P4Ss).

Experimental Protocol: Synthesis from P4S3 and Sulfur

This protocol describes the synthesis of P4Ss by the reaction of tetraphosphorus trisulfide with
elemental sulfur in a carbon disulfide solvent, using iodine as a catalyst.
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Materials:

Tetraphosphorus trisulfide (P4Ss)
Elemental sulfur (Ss)

Carbon disulfide (CSz), anhydrous
lodine (I2), catalytic amount

Anhydrous hexane (for washing)
Schlenk flask and condenser

Inert gas supply (e.g., argon or nitrogen)

Magnetic stirrer and heating mantle

Procedure:

Reaction Setup: Assemble a dry Schlenk flask equipped with a magnetic stir bar and a reflux
condenser under an inert atmosphere.

Reagent Addition: In the Schlenk flask, dissolve tetraphosphorus trisulfide (P4Ss) in
anhydrous carbon disulfide. To this solution, add the stoichiometric amount of elemental
sulfur. Finally, add a catalytic amount of iodine.

Reaction: Stir the reaction mixture at room temperature. The progress of the reaction can be
monitored by 3P NMR spectroscopy.

Work-up: Once the reaction is complete, the solvent is removed under reduced pressure.
The resulting solid is washed with anhydrous hexane to remove any unreacted sulfur and
byproducts.

Purification: The crude P4Ss can be further purified by recrystallization from carbon disulfide.
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Experimental Workflow for P4Ss Synthesis
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Caption: Workflow for the synthesis of P4Ss.
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Chemical Reactivity

The reactivity of P4Ss is influenced by the presence of both P-P and P-S bonds, as well as the
differing oxidation states of the phosphorus atoms. It serves as a versatile reagent in various
chemical transformations.

Thionation Reactions

Similar to P4S10, P4Ss is an effective thionating agent, capable of converting carbonyl
compounds into their corresponding thiocarbonyl analogues. However, the lower sulfur content
and different structural motif of P4Ss can lead to different reactivity and selectivity profiles
compared to PaSio. It can be used for the thionation of ketones, esters, and amides.

Reactions with Nucleophiles and Electrophiles

The phosphorus atoms in P4Ss can act as electrophilic centers, reacting with various
nucleophiles. Conversely, the sulfur atoms can exhibit nucleophilic character. The specifics of
these reactions are an active area of research, offering potential for the synthesis of novel
organophosphorus and organosulfur compounds. The interaction with nucleophiles is a key
aspect of its role in thionation reactions.[4][5] The lone pairs on the sulfur atoms allow them to
act as nucleophilic sites, particularly in reactions with strong electrophiles.[4][5]

Key Reactions of P4Ss
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Caption: Overview of P4Ss's chemical reactivity.

Applications

The unique properties of PaSs make it a valuable compound in several areas of chemical

science.

o Organic Synthesis: As a thionating agent, it provides an alternative to PaSi0 and Lawesson's
reagent, potentially offering different selectivity.

o Materials Science: It can serve as a precursor for the synthesis of phosphorus-sulfur-based
materials, such as glasses and semiconductors.

o Coordination Chemistry: The cage-like structure of P4aSs can be modified to create novel
ligands for coordination with metal centers.

Safety and Handling

P4Ss is a hazardous chemical and must be handled with appropriate safety precautions. While
a specific Safety Data Sheet (SDS) for P4Ss is not readily available, the safety protocols for the
closely related phosphorus pentasulfide (P2S10) provide a strong basis for its safe handling.

General Precautions:

+ Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid inhalation of
dust and contact with skin and eyes.[6][7] Use non-sparking tools.[8]

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, including
chemical-resistant gloves, safety goggles with side-shields, and a lab coat.[2][6]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from water and moisture, as it reacts to produce toxic hydrogen sulfide gas.[2][7]

o Fire: P4Ss is a flammable solid. Use dry chemical powder, sand, or carbon dioxide for
extinguishing fires. Do not use water.[2][7]
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Emergency Procedures:

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing.[7]

« Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek
medical attention.[7]

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.[6]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[6]

Comparative Analysis: P4Ss vs. P4Si1o

While both are phosphorus sulfides, P4Ss and P4S10 have distinct differences in their structure,
properties, and reactivity.

P4S10 (Phosphorus
Feature PaSs )

Pentasulfide)
Molecular Formula P4Ss P4S10
Molar Mass 284.22 g/mol 444.55 g/mol

) Symmetrical adamantane-like

Structure Asymmetrical cage

cage
Melting Point ~170 °C ~288 °C
Reactivity Generally more reactive Less reactive

Widely used in the production
Applications Niche applications in synthesis  of insecticides, lubricant

additives, and flotation agents

The higher reactivity of PaSs can be attributed to its less stable, more strained structure
compared to the highly symmetrical and stable P4S10 molecule.

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.lobachemie.com/lab-chemical-msds/MSDS-PHOSPHORUS-PENTASULPHIDE-CASNO-1314-80-05259-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-PHOSPHORUS-PENTASULPHIDE-CASNO-1314-80-05259-EN.aspx
https://www.opcw.org/sites/default/files/documents/ADM/PSB/Tender/1314-80-3_phosphorus_pentasulfide.pdf
https://www.opcw.org/sites/default/files/documents/ADM/PSB/Tender/1314-80-3_phosphorus_pentasulfide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13743481?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Conclusion

Tetraphosphorus pentasulfide is a compound with significant potential that remains to be

fully unlocked. Its unique structure and reactivity set it apart from other phosphorus sulfides

and offer exciting opportunities for the development of new synthetic methodologies and

materials. This guide provides a foundational understanding of P4Ss, intended to equip

researchers with the knowledge necessary to safely handle and explore the chemistry of this

intriguing molecule. Further research into its reaction mechanisms and applications is highly

encouraged and will undoubtedly lead to new discoveries in the field of inorganic and organic

chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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